N-(4-(dimethylamino)but-2-yn-1-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[4-(dimethylamino)but-2-ynyl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C14H17FN2O/c1-17(2)10-4-3-9-16-14(18)11-12-5-7-13(15)8-6-12/h5-8H,9-11H2,1-2H3,(H,16,18)
• InChI Key: FVAVGUCHEGNSPF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC#CCNC(=O)CC1=CC=C(C=C1)F
• Molecular Formula: C14H17FN2O
• Molecular Weight: 248.30 g/mol

Description

N-(4-(dimethylamino)but-2-yn-1-yl)-2-(4-fluorophenyl)acetamide, also known as DMBA, is a synthetic compound that has been extensively used in scientific research. DMBA is a potent inhibitor of the enzyme histone deacetylase (HDAC), which plays an important role in the regulation of gene expression. In

Scientific Research Applications

Biological Effects of Acetamide Derivatives

A comprehensive update on the toxicology of acetamide and its derivatives, including dimethylacetamide and N-methylacetamide, highlights the significant commercial importance and biological consequences of exposure to these chemicals. This review covers the expanded knowledge base since the 1980s, providing insights into the diverse biological responses and environmental toxicology of these materials. The biological effects vary among the chemicals, reflecting their biology and usage or proposed usage (Kennedy, 2001).

Antiviral and Immunomodulating Effects

Inosine pranobex, a synthetic compound that includes N-N dimethylamino-2-propanol, has demonstrated antiviral and antitumor activities attributed to its immunomodulating effects. Clinical benefits have been observed in diseases and infections such as Herpes simplex, subacute sclerosing panencephalitis, and genital warts. However, the need for further well-controlled studies to confirm its efficacy in these disorders is emphasized (Campoli-Richards et al., 1986).

Novel Synthetic Opioids and Legal Alternatives

The emergence of non-fentanil novel synthetic opioids, particularly N-substituted benzamides and acetamides, has been reviewed for their chemistry, pharmacology, and status as substances of abuse. These compounds, developed in the 1970s and 1980s, have appeared on the illicit drugs market, highlighting the need for international early warning systems and research on new substances (Sharma et al., 2018).

Environmental Protection and Water Treatment

The adsorptive elimination of acetaminophen from water has been reviewed, showcasing technologies and strategies for removing this common analgesic and antipyretic from aquatic environments. This review underscores the environmental impact of pharmaceutical effluents and the efficiency of advanced treatment technologies in mitigating pollution (Igwegbe et al., 2021).

Amyloid Imaging in Alzheimer's Disease

Amyloid imaging ligands, including those with dimethylamino components, have been pivotal in measuring amyloid in vivo in Alzheimer's disease patients. This technique has enabled early detection and the evaluation of new anti-amyloid therapies, marking a significant advancement in understanding and treating Alzheimer's disease (Nordberg, 2007).